Cas no 2006276-88-4 (Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate)

• Product Name: Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate
• CAS No: 2006276-88-4
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• MDL: MFCD28954614
• CID: 4633933
• Update Time: 2025-10-24

Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate
• Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate

• MDL： MFCD28954614
• Inchi： 1S/C14H12F3NO3/c1-18-11(7-8-12(18)13(19)20-2)9-3-5-10(6-4-9)21-14(15,16)17/h3-8H,1-2H3
• InChI Key： SLPXPMCEFULUOE-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(OC(F)(F)F)C=C2)=CC=C1C(OC)=O

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 351.1±42.0 °C at 760 mmHg
• Flash Point: 67.7±22.6 °C

Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate

Comprehensive Overview of Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate (CAS No. 2006276-88-4)

Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate (CAS No. 2006276-88-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrrole-2-carboxylate core and trifluoromethoxy substituent, is widely studied for its potential applications in drug discovery and agrochemical development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for fluorinated compounds in pharmaceutical research has placed Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate at the forefront of innovation. Fluorination is a key strategy in modern drug design, as it improves metabolic stability and binding affinity. This compound’s trifluoromethoxy group is a critical feature, often linked to enhanced lipophilicity and membrane permeability—properties highly sought after in CNS-targeting therapeutics. Recent studies have explored its role in modulating enzyme activity, making it a candidate for treating neurological disorders.

In addition to its pharmaceutical potential, CAS No. 2006276-88-4 is also investigated for its applications in advanced materials. The pyrrole moiety is a common building block in conductive polymers and organic electronics. Its incorporation into materials could lead to developments in flexible electronics, sensors, and energy storage devices. With sustainability being a major focus in material science, researchers are examining how this compound’s stability and electronic properties align with green chemistry principles.

One of the most frequently asked questions about Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate revolves around its synthesis and scalability. The compound is typically prepared via multi-step organic reactions, including pyrrole ring formation and esterification. Optimizing these processes for industrial-scale production remains a challenge, but advancements in catalytic methods and flow chemistry are paving the way for more efficient manufacturing. This aligns with the broader trend of process intensification in chemical engineering.

Another area of interest is the compound’s structure-activity relationship (SAR). Scientists are leveraging computational tools like molecular docking and QSAR modeling to predict its interactions with biological targets. Such studies are crucial for designing derivatives with improved efficacy and reduced side effects. The rise of AI-driven drug discovery has further accelerated these efforts, with machine learning algorithms identifying novel applications for CAS No. 2006276-88-4 in precision medicine.

From an environmental perspective, the trifluoromethoxy group in Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate raises questions about biodegradability and ecological impact. While fluorinated compounds are known for their persistence, recent research focuses on developing greener alternatives or mitigation strategies. Regulatory agencies are increasingly scrutinizing such substances, emphasizing the need for sustainable chemistry practices in their production and use.

In conclusion, Methyl 1-Methyl-5-[4-(trifluoromethoxy)phenyl]pyrrole-2-carboxylate (CAS No. 2006276-88-4) represents a multifaceted compound with promising applications across pharmaceuticals and materials science. Its unique chemical profile, combined with evolving synthetic and analytical technologies, positions it as a valuable asset in addressing contemporary scientific challenges. As research progresses, this compound is likely to play a pivotal role in innovations ranging from targeted therapies to next-generation materials.